4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole

• Molecular Formula: C10H6Cl3N3O2S
• Molecular Weight: 338.6 g/mol
• IUPAC Name: 1-methyl-4-nitro-5-(2,4,5-trichlorophenyl)sulfanylimidazole
• InChI: InChI=1S/C10H6Cl3N3O2S/c1-15-4-14-9(16(17)18)10(15)19-8-3-6(12)5(11)2-7(8)13/h2-4H,1H3
• InChI Key: YTJXSUAYEDRNKN-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1SC2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-]

Description

4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the imidazole family of compounds, which are important in a wide range of biological processes.

Mechanism of Action

The mechanism of action of 4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole is not fully understood, but it is thought to act as a potent inhibitor of certain enzymes involved in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole can have a range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole in lab experiments is its potency as an inhibitor. However, its use can be limited by its potential toxicity and its effects on other cellular processes.

Future Directions

There are a number of potential future directions for research on 4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole. These include studies of its potential use in cancer treatment, as well as investigations into its effects on other cellular pathways and processes. Additionally, further research may be needed to better understand its mechanism of action and to identify potential therapeutic targets.

Synthesis Methods

The synthesis of 4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole involves the reaction of 2,4,5-trichlorophenylisothiocyanate with 1-methylimidazole in the presence of a base. The resulting product is then nitro-substituted using a nitration reaction.

Scientific Research Applications

4-nitro-1-methyl-5-[(2,4,5-trichlorophenyl)sulfanyl]-1H-imidazole has been used in a range of scientific research applications, including studies of its mechanism of action and its biochemical and physiological effects.